Cas no 7498-14-8 (6H-Purin-6-one,9-hexyl-1,9-dihydro-)

• Product Name: 6H-Purin-6-one,9-hexyl-1,9-dihydro-
• CAS No: 7498-14-8
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 575989
• PubChem ID: 135441764
• Update Time: 2025-04-19

6H-Purin-6-one,9-hexyl-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,9-hexyl-1,9-dihydro-
• 9-hexyl-3H-purin-6-one
• 9-hexyl-1,9-dihydro-purin-6-one
• 9-Hexyl-6-hydroxy-9H-purin
• AC1L88ZJ
• NSC407342
• SCHEMBL22017431
• NSC-407342
• DTXSID90324641
• 7498-14-8

• Inchi： 1S/C11H16N4O/c1-2-3-4-5-6-15-8-14-9-10(15)12-7-13-11(9)16/h7-8H,2-6H2,1H3,(H,12,13,16)
• InChI Key： QNGGZNGZWYIWJO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1)N(C=N2)CCCCCC

Computed Properties

• Exact Mass: 220.13258
• Monoisotopic Mass: 220.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 440.5°C at 760 mmHg
• Flash Point: 220.2°C
• Refractive Index: 1.63
• PSA: 59.28
• LogP: 1.69990